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Compound of Interest

Compound Name: 3-Bromo-

Cat. No.: B131339

Essential safety and logistical information for the proper handling and disposal of 3-
bromopropene.

For researchers, scientists, and drug development professionals, the proper management of
hazardous chemicals is paramount to ensuring a safe laboratory environment and preventing
environmental contamination. 3-Bromopropene (also known as allyl bromide) is a highly
flammable and toxic reagent that requires specific procedures for its disposal. This guide
provides a comprehensive overview of the necessary steps for the safe handling and disposal
of 3-bromopropene.

Key Physical and Chemical Properties

A thorough understanding of the properties of 3-bromopropene is the first step in ensuring its
safe handling. The following table summarizes its key quantitative data.
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Property Value

Molecular Formula CsHsBr

CAS Number 106-95-6

Boiling Point 71-72 °C[1]

Flash Point -1.1 °Cto -2 °C[2][3]
Autoignition Temperature 295 °CJ[2]

Upper Explosion Limit 7.3%

Lower Explosion Limit 4.3%

Hazard Profile and Personal Protective Equipment
(PPE)

3-Bromopropene is classified as a hazardous substance with multiple risk factors. It is crucial to
be aware of these dangers and to use appropriate personal protective equipment (PPE) at all
times.

Hazards:

Flammability: Highly flammable liquid and vapor.[4][5] Vapors are heavier than air and may

travel to an ignition source and flash back.[2]
 Toxicity: Toxic if swallowed or inhaled.[4]

o Corrosivity: Causes severe skin burns and eye damage.[4][5] It can be a lachrymator,
causing irritation to the eyes, respiratory system, and skin.[1]

o Chronic Health Effects: May cause genetic defects and cancer. Potential for liver and kidney
damage.[2][3]

e Environmental Hazards: Very toxic to aquatic life.[4]

Required Personal Protective Equipment (PPE):
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o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

» Skin Protection: Wear chemical-resistant gloves and appropriate protective clothing to
prevent skin exposure.[1][2]

o Respiratory Protection: Use only in a well-ventilated area, preferably a fume hood.[1][2] If
exposure limits are exceeded, a NIOSH/MSHA approved respirator is necessary.[2]

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is required to mitigate risks.
Small Spills:

* Remove all sources of ignition.[2][3]

Use spark-proof tools.[2][3]

Absorb the spill with an inert, non-combustible material such as dry sand or earth.[2][6]

Place the absorbed material into a designated chemical waste container.[2][6]

Clean the affected area and ensure proper ventilation.[2]

Large Spills:

Evacuate the area immediately.[6]

Ensure the area is well-ventilated.[6]

Prevent the spill from entering drains or waterways.[3]

Contact your institution's Environmental Health and Safety (EHS) department for assistance.

Proper Disposal Procedures

The standard and required method for the disposal of 3-bromopropene is through a licensed
hazardous waste disposal company. In-laboratory chemical treatment is not recommended.[6]
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Step-by-Step Disposal Plan:
e Waste Collection:

o Collect all waste containing 3-bromopropene, including contaminated consumables (e.g.,
pipette tips, gloves, absorbent paper), in a designated hazardous waste container.[6]

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.

o Container Labeling and Storage:
o Use a designated, leak-proof, and chemically compatible container for waste collection.[6]

o The container must be clearly labeled with "Hazardous Waste" and the full chemical name
"3-Bromopropene”.[6]

o Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks,
and incompatible materials such as strong oxidizing agents and strong bases.[2][3] Keep
the container tightly closed when not in use.[2][3]

» Requesting Disposal:
o Contact your institution's EHS department to schedule a hazardous waste pickup.[6]
o Provide them with all necessary information about the waste stream.

e Documentation:

o Complete all required waste disposal forms and maintain a record of the disposal activities
as mandated by your institution and local regulations.[6]

Disposal Workflow

The following diagram illustrates the logical workflow for the safe disposal of 3-bromopropene.
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Caption: Logical workflow for the safe disposal of 3-bromopropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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